Cas no 1260955-14-3 (benzyl N-(1R)-1-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethylcarbamate)

• Product Name: benzyl N-(1R)-1-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethylcarbamate
• CAS No: 1260955-14-3
• MF: C₂₂H₂₈BNO₄
• MW: 381.27302646637
• CID: 5619220
• PubChem ID: 70805856
• Update Time: 2025-05-19

benzyl N-(1R)-1-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12951661
• benzyl N-[(1R)-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethyl]carbamate
• (R)-1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]ethylcarbamic acid benzyl ester
• 1260955-14-3
• EN300-28301932
• benzyl N-(1R)-1-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethylcarbamate

• Inchi： 1S/C22H28BNO4/c1-16(24-20(25)26-15-17-9-7-6-8-10-17)18-11-13-19(14-12-18)23-27-21(2,3)22(4,5)28-23/h6-14,16H,15H2,1-5H3,(H,24,25)/t16-/m1/s1
• InChI Key： RKBSTBZYUMOIGX-MRXNPFEDSA-N
• SMILES： O1B(C2C=CC([C@@H](C)NC(=O)OCC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 381.2111385g/mol
• Monoisotopic Mass: 381.2111385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.8Ų

Additional information on benzyl N-(1R)-1-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylethylcarbamate

Comprehensive Overview of Benzyl N-(1R)-1-[4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethylcarbamate (CAS No. 1260955-14-3)

The compound benzyl N-(1R)-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethylcarbamate (CAS No. 1260955-14-3) is a highly specialized boronic ester derivative with significant applications in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a chiral center and a dioxaborolane moiety, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a widely used method for constructing carbon-carbon bonds in drug discovery and advanced materials.

In recent years, the demand for boron-containing compounds like CAS 1260955-14-3 has surged due to their pivotal role in targeted drug delivery and bioconjugation. Researchers are particularly interested in its stereoselective properties, which are critical for developing enantiomerically pure therapeutics. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group enhances stability under physiological conditions, addressing a key challenge in prodrug design and bioimaging probes.

From an industrial perspective, benzyl N-(1R)-1-[4-(dioxaborolanyl)phenyl]ethylcarbamate is synthesized through asymmetric catalysis, leveraging its R-configuration for high-purity applications. Its compatibility with green chemistry protocols aligns with the global shift toward sustainable synthesis, reducing waste and energy consumption. This aligns with trending searches on "eco-friendly boron reagents" and "chiral building blocks for APIs" (Active Pharmaceutical Ingredients).

The compound’s X-ray crystallography data reveals a planar boronate ester geometry, which optimizes its reactivity in palladium-catalyzed transformations. Such features are frequently queried in computational chemistry forums, reflecting growing interest in structure-activity relationships (SAR) for kinase inhibitors and proteolysis-targeting chimeras (PROTACs).

Analytical techniques like HPLC and NMR are essential for quality control of CAS 1260955-14-3, ensuring minimal diastereomeric impurities. This rigor meets regulatory standards for GMP-compliant production, a topic dominating discussions in pharma manufacturing circles. Additionally, its logP and solubility profiles are optimized for blood-brain barrier penetration, making it relevant to neurodegenerative disease research.

Emerging applications include its use in click chemistry for biocompatible labeling, capitalizing on the boronate-azide cycloaddition trend. Searches for "next-gen bioconjugation tools" highlight this niche. Furthermore, its thermal stability (>200°C) suits high-performance polymers, resonating with queries on "boron-based advanced materials."

In summary, benzyl N-(1R)-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]ethylcarbamate exemplifies innovation at the intersection of medicinal chemistry and materials engineering. Its versatility answers pressing needs in precision medicine and sustainable technology, positioning it as a compound of enduring scientific and commercial value.